Cas no 1333-13-7 (Mono-tert-butyl-m-cresol)

Mono-tert-butyl-m-cresol structure
Mono-tert-butyl-m-cresol structure
Product Name:Mono-tert-butyl-m-cresol
CAS No:1333-13-7
MF:C11H16O
MW:164.244143486023
CID:1232817
Update Time:2025-04-20

Mono-tert-butyl-m-cresol Chemical and Physical Properties

Names and Identifiers

    • Mono-tert-butyl-m-cresol
    • p-t-Butyl-m-cresol
    • AI3-17283
    • NSC 3856
    • NSC-3856
    • Phenol, (1,1-dimethylethyl)-3-methyl-
    • UNII-0462U14DUI
    • m-Cresol, tert-butyl-
    • m-Cresol, tert-butyl- (8CI)
    • 4-tert-butyl-3-methylphenol
    • 2-tert-butyl-3-methylphenol
    • p-t-Butyl-m-cresol; AI3-17283; Mono-tert-butyl-m-cresol; NSC 3856; NSC-3856; Phenol, (1,1-dimethylethyl)-3-methyl-; UNII-0462U14DUI; m-Cresol, tert-butyl-; m-Cresol, tert-butyl- (8CI); 4-tert-butyl-3-methylphenol; 2-tert-butyl-3-methylphenol
    • Inchi: 1S/C11H16O/c1-8-7-9(12)5-6-10(8)11(2,3)4/h5-7,12H,1-4H3
    • InChI Key: JKINPMFPGULFQY-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=C(C)C=1)C(C)(C)C

Computed Properties

  • Exact Mass: 164.12018
  • Monoisotopic Mass: 164.120115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Density: 0.961
  • Boiling Point: 234.9°C at 760 mmHg
  • Flash Point: 104.6°C
  • Refractive Index: 1.513
  • PSA: 20.23
  • LogP: 3.45470
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